Cas no 17385-69-2 (2-(Benzylamino)thiazol-4(5H)-one)

• Product Name: 2-(Benzylamino)thiazol-4(5H)-one
• CAS No: 17385-69-2
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 225936
• PubChem ID: 135495501
• Update Time: 2025-04-19

2-(Benzylamino)thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(Benzylamino)thiazol-4(5H)-one
• 2-(benzylamino)-1,3-thiazol-4-one
• 2-BENZYLAMINO-THIAZOL-4-ONE
• 4(5H)-Thiazolone,2-[(phenylmethyl)amino]-
• 2-(Benzylamino)-1,3-thiazol-4(5H)-one
• Enamine_003127
• 17385-69-2
• 4(5H)-Thiazolone, 2-[(phenylmethyl)amino]-
• HMS1402O03
• SR-01000032571
• SR-01000032571-1
• DTXSID20368199
• 2-(benzylamino)-4,5-dihydro-1,3-thiazol-4-one
• SCHEMBL10176109
• 2-benzylimino-1,3-thiazolidin-4-one
• EN300-01388
• AKOS000115190

• MDL： MFCD03152772
• Inchi： 1S/C10H10N2OS/c13-9-7-14-10(12-9)11-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12,13)
• InChI Key： LNJWFHNUQPUHON-UHFFFAOYSA-N
• SMILES： S1CC(N/C/1=N\CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 206.0515
• Monoisotopic Mass: 206.051384
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.3
• Boiling Point: 352.2°Cat760mmHg
• Flash Point: 166.8°C
• Refractive Index: 1.661
• PSA: 41.46